Cas no 1239743-72-6 (3-Isopropylthieno3,2-dpyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-Isopropylthieno3,2-dpyrimidine-2,4(1H,3H)-dione
• CAS No: 1239743-72-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD16630000
• CID: 4689965
• Update Time: 2025-06-14

3-Isopropylthieno3,2-dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• STL482619
• SBB083375
• FCH1319683
• T4090
• 3-isopropyl-1H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-(propan-2-yl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-(1-methylethyl)-
• 3-(propan-2-yl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-(methylethyl)-1,3-dihydrothiopheno[3,2-d]pyrimidine-2,4-dione
• 3-Isopropylthieno3,2-dpyrimidine-2,4(1H,3H)-dione

• MDL： MFCD16630000
• Inchi： 1S/C9H10N2O2S/c1-5(2)11-8(12)7-6(3-4-14-7)10-9(11)13/h3-5H,1-2H3,(H,10,13)
• InChI Key： DXNZVSJIUUXQGH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-Isopropylthieno3,2-dpyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 3-Isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1239743-72-6)

3-Isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1239743-72-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

The molecular structure of 3-Isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione features a fused thiophene and pyrimidine ring system, which contributes to its stability and reactivity. The isopropyl substituent enhances its lipophilicity, making it a promising candidate for improving bioavailability in drug formulations. Recent studies have highlighted its role as a scaffold for designing inhibitors of kinases and other therapeutic targets, aligning with the growing demand for precision medicine.

In the context of green chemistry and sustainable synthesis, 3-Isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione has been synthesized using eco-friendly catalysts and solvent-free conditions. This aligns with the global push toward reducing environmental impact in chemical manufacturing. Researchers are also investigating its potential as a biodegradable intermediate, addressing concerns about persistent organic pollutants.

The compound's CAS No. 1239743-72-6 is frequently searched in academic databases and patent filings, reflecting its relevance in intellectual property and innovation. Its applications extend to material science, where its π-conjugated system is explored for organic electronics, such as OLEDs and photovoltaic cells. This multidisciplinary appeal makes it a hotspot for collaborations between chemists, biologists, and engineers.

From a commercial perspective, 3-Isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is available through specialized chemical suppliers, often listed under high-purity categories for research use. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring reproducibility in experiments. These quality control measures are critical for regulatory compliance in preclinical studies.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, accelerating hit-to-lead optimization. Such advancements address common user queries about structure-activity relationships and molecular docking, making it a frequent topic in scientific forums and webinars.

In summary, 3-Isopropylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1239743-72-6) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its tunable properties and compatibility with sustainable practices. As research progresses, this compound is poised to play a pivotal role in addressing global health and environmental challenges.